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Compound of Interest

Compound Name: 1,14-Tetradecanediol

Cat. No.: B034324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

1,14-Tetradecanediol, ensuring a secure laboratory environment. While 1,14-Tetradecanediol
is not classified as a hazardous substance according to the 2012 OSHA Hazard

Communication Standard, adherence to standard laboratory safety protocols is essential to

minimize any potential risks.[1]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for any specific experimental protocols

involving 1,14-Tetradecanediol.[2][3][4] The following table summarizes the recommended

PPE for various activities.
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Activity Required Personal Protective Equipment

Receiving and Unpacking
Laboratory coat, safety glasses with side

shields, nitrile gloves.

Weighing and Aliquoting (Solid Form)

Chemical fume hood or powder containment

hood, laboratory coat, safety goggles, nitrile

gloves.

Solution Preparation and Handling
Chemical fume hood, laboratory coat, safety

goggles, nitrile gloves.

Experimental Use Laboratory coat, safety glasses, nitrile gloves.

Waste Disposal
Laboratory coat, safety goggles, heavy-duty

nitrile or butyl rubber gloves.

Note: Always inspect PPE for integrity before use. Damaged PPE must be disposed of as

hazardous waste.

Operational Plan: Step-by-Step Guidance
A structured operational plan is critical for minimizing exposure and contamination risks.

1. Receiving and Storage:

Upon receipt, carefully inspect the container for any signs of damage or leaks.

Store 1,14-Tetradecanediol in a cool, dry, and well-ventilated area away from strong

oxidizing agents.[5]

Ensure the container is tightly closed.[5][6]

2. Weighing and Solution Preparation (to be performed in a chemical fume hood):

Don the appropriate PPE as outlined in the table above.

Use a dedicated and calibrated analytical balance.
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To prevent dust formation and dispersal when handling the solid form, work within a chemical

fume hood or a powder containment hood.[5][6]

When preparing solutions, slowly add the solvent to the solid to prevent aerosolization.

Ensure the container is securely capped after preparation.

3. Experimental Use:

All manipulations of 1,14-Tetradecanediol solutions should be performed within a certified

chemical fume hood or other suitable containment device.

Whenever feasible, use disposable plasticware to reduce the need for cleaning and the risk

of cross-contamination.

After each use, decontaminate all surfaces and equipment with an appropriate solvent or

cleaning agent.

Disposal Plan
Proper waste management is crucial for laboratory safety and environmental protection.

1. Waste Segregation and Collection:

All solid waste contaminated with 1,14-Tetradecanediol (e.g., gloves, weigh paper, pipette

tips) should be collected in a designated, labeled, and sealed waste container.

Liquid waste containing 1,14-Tetradecanediol should be collected in a separate, labeled,

and leak-proof container. Do not mix with other incompatible waste streams.

2. Disposal of Unused Product:

Unused or unwanted 1,14-Tetradecanediol should be disposed of as chemical waste.

Do not dispose of solid 1,14-Tetradecanediol down the drain.

3. Contaminated PPE Disposal:

Used and contaminated PPE should be placed in a designated hazardous waste container.
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4. Final Disposal:

All waste must be disposed of in accordance with local, regional, and national hazardous

waste regulations.[1] Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance on hazardous waste pickup and disposal procedures.

Visual Workflow for Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of 1,14-
Tetradecanediol.
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Caption: Workflow for 1,14-Tetradecanediol Handling and Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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